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Compound of Interest

Compound Name: C6 NBD Lactosylceramide

Cat. No.: B2575338

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of C6
NBD Lactosylceramide, a fluorescently labeled sphingolipid commonly used in cellular
imaging and lipid trafficking studies. Adherence to these procedures is crucial for maintaining a
safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling

While C6 NBD Lactosylceramide is not classified as a hazardous substance according to the
Globally Harmonized System (GHS), standard laboratory precautions should always be
observed.[1] This includes wearing appropriate personal protective equipment (PPE) such as
gloves, lab coats, and safety glasses. Although not flammable, it is good practice to keep it
away from strong oxidizing agents.

Operational Disposal Plan

The disposal of C6 NBD Lactosylceramide and associated waste should follow the guidelines
for non-hazardous chemical waste. The primary goal is to prevent the release of the undiluted
product into the environment, as it is considered slightly hazardous for water.[1]

Step-by-Step Disposal Procedure:

o Segregation: At the point of generation, separate waste containing Cé6 NBD
Lactosylceramide from hazardous waste streams. This includes unused stock solutions,
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contaminated labware (e.g., pipette tips, microfuge tubes), and aqueous solutions from
experiments.

o Waste Collection:

o Solid Waste: Dispose of contaminated solids, such as gloves, paper towels, and
plasticware, in a designated non-hazardous solid waste container. This container should
be clearly labeled as "Non-Hazardous Laboratory Waste."

o Liquid Waste: Collect liquid waste containing C6 NBD Lactosylceramide in a dedicated,
leak-proof container. This includes unused solutions and aqueous buffers from cell
imaging or enzyme assays. The container must be clearly labeled with the contents,
including the name "C6 NBD Lactosylceramide"” and the approximate concentration. Do
not pour concentrated stock solutions or large quantities of the substance directly down
the drain.[1]

o Empty Containers: Rinse empty C6 NBD Lactosylceramide vials and other containers
that held the pure substance three times with a suitable solvent (e.g., ethanol or
methanol). The rinsate should be collected as chemical waste. Once cleaned, deface the
original label and dispose of the container with regular lab glass or plastic recycling,
according to your institution's guidelines.

» Final Disposal:

o Non-Hazardous Waste Stream: Once the designated waste containers are full, they
should be managed through your institution's non-hazardous waste disposal program.
This typically involves collection by environmental health and safety (EHS) personnel or
disposal in the regular trash if explicitly permitted by your institution's policies for non-
hazardous lab waste.[1][2]

o Agqueous Solutions: For very dilute agueous solutions resulting from experimental
procedures, consult your local EHS guidelines. Some institutions may permit the disposal
of small quantities of non-hazardous, water-soluble substances down the sanitary sewer
with copious amounts of water.[3] However, it is always best to confirm this with your
institution's EHS department.
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Quantitative Data Summary

For ease of reference, the key quantitative properties of C6 NBD Lactosylceramide are
summarized in the table below.

Property Value
Molecular Formula C42HeoNsO16
Molecular Weight 900.0 g/mol
Excitation Wavelength (Aex) ~466 nm
Emission Wavelength (Aem) ~536 nm

Experimental Workflow: Cellular Uptake and
Trafficking of C6 NBD Lactosylceramide

The following diagram illustrates a typical experimental workflow for studying the cellular
uptake and trafficking of C6 NBD Lactosylceramide, a common application for this fluorescent
lipid.

Preparation Experiment
Seed cells on Prepare C6 NBD Incubate cells with Wash cells to remove
coverslips or imaging plates Lactosylceramide working solution C6 NBD Lactosylceramide excess probe

Click to download full resolution via product page
Experimental workflow for Cé NBD Lactosylceramide cellular studies.

This guide is intended to provide a framework for the safe and compliant disposal of C6 NBD
Lactosylceramide. Always consult your institution's specific waste management policies and
your local Environmental Health and Safety (EHS) department for detailed guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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